Cas no 101860-97-3 (2-(2-Aminopyridin-3-yl)acetic acid)

• Product Name: 2-(2-Aminopyridin-3-yl)acetic acid
• CAS No: 101860-97-3
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD11848318
• CID: 1037972
• PubChem ID: 14739552
• Update Time: 2025-06-13

2-(2-Aminopyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminopyridin-3-yl)acetic acid
• (2-Amino-3-pyridinyl)acetic acid
• 2-Amino-3-pyridineacetic acid
• (2-AMINO-PYRIDIN-3-YL)-ACETIC ACID
• 2-(2-aminopyridin-3-yl)aceticacid
• (2-amino-[3]pyridyl)-acetic acid
• 2-Aminopyridine-3-acetic acid
• 3-Pyridineacetic acid, 2-amino-
• 0495AA
• (2-amino-(pyridin-3-yl))acetic acid
• SB21200
• AM806598
• ST2403824
• (2-AMINO-(PYRIDIN-3-YL))-ACETIC ACID

• MDL： MFCD11848318
• Inchi： 1S/C7H8N2O2/c8-7-5(4-6(10)11)2-1-3-9-7/h1-3H,4H2,(H2,8,9)(H,10,11)
• InChI Key： XIOPEJHJRPVVDJ-UHFFFAOYSA-N
• SMILES： OC(CC1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 152.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 76.2

Experimental Properties

• Density: 1.353±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 219-221.5 °C (decomposition)
• Solubility: Dissolution (76 g/l) (25 º C),
• PSA: 76.21000
• LogP: 0.87210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(2-Aminopyridin-3-yl)acetic acid

Comprehensive Overview of 2-(2-Aminopyridin-3-yl)acetic acid (CAS No. 101860-97-3): Properties, Applications, and Industry Insights

2-(2-Aminopyridin-3-yl)acetic acid (CAS No. 101860-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This aminopyridine derivative combines a pyridine ring with an acetic acid moiety, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C₇H₈N₂O₂, and molecular weight of 152.15 g/mol position it as a critical building block in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-(2-Aminopyridin-3-yl)acetic acid has surged, driven by their applications in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "CAS 101860-97-3 solubility" or "synthesis of 2-aminopyridine derivatives," reflecting its relevance in optimizing drug formulations. The compound’s carboxylic acid group enhances its reactivity, enabling conjugation with amines or alcohols to form amides or esters, respectively—key steps in creating bioactive molecules.

From a synthetic chemistry perspective, 101860-97-3 is often employed in cross-coupling reactions and peptide modifications. Its 2-aminopyridine scaffold is particularly valuable in designing metal-organic frameworks (MOFs), a trending topic in materials science due to their applications in catalysis and gas storage. Users also frequently inquire about "2-(2-Aminopyridin-3-yl)acetic acid suppliers" or "price trends for aminopyridine intermediates," highlighting its commercial importance.

Environmental and regulatory considerations are another hot topic. While 2-(2-Aminopyridin-3-yl)acetic acid is not classified as hazardous, its handling requires standard laboratory precautions. Searches like "biodegradability of pyridine derivatives" or "green synthesis of aminopyridines" align with the industry’s shift toward sustainable chemistry. Innovations in microwave-assisted synthesis and flow chemistry have further optimized its production, reducing waste and energy consumption.

In summary, CAS No. 101860-97-3 represents a pivotal compound in modern chemistry, bridging pharmaceuticals, agrochemicals, and advanced materials. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening methodologies ensure its continued prominence in research and industrial applications.